Cas no 2138260-02-1 (1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine)

• Product Name: 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine
• CAS No: 2138260-02-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5611634
• PubChem ID: 165487744
• Update Time: 2025-06-23

1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-843661
• 1-methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine
• 2138260-02-1
• 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine

• Inchi： 1S/C13H18N2/c1-10-3-4-12(9-15-10)11-5-7-13(2,14)8-6-11/h3-5,9H,6-8,14H2,1-2H3
• InChI Key： XTBMAKICZWPXSW-UHFFFAOYSA-N
• SMILES： NC1(C)CC=C(C2C=NC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine

Introduction to 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine (CAS No. 2138260-02-1)

1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine, with the CAS number 2138260-02-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexene ring, a methylated pyridine moiety, and an amine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine involves several well-defined chemical reactions, including the formation of the cyclohexene ring and the introduction of the methylated pyridine moiety. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production. Techniques such as transition-metal catalysis and microwave-assisted synthesis have been explored to enhance the efficiency of the process.

In terms of its biological activity, 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several diseases. For instance, it has been found to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, studies have indicated that it may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic properties of 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine have also been extensively studied. Its high bioavailability and favorable metabolic stability suggest that it can be effectively absorbed and distributed in the body. These characteristics are crucial for its potential use as an oral medication or in other drug delivery systems. Furthermore, its low toxicity profile in preclinical models supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine in human subjects. Early phase trials have shown promising results, with participants exhibiting good tolerability and no significant adverse effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease conditions.

The potential applications of 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine extend beyond its primary biological activities. Its unique chemical structure makes it a valuable scaffold for the development of new derivatives with enhanced properties. Researchers are actively exploring modifications to the compound to improve its potency, selectivity, and pharmacokinetic profile. These efforts aim to create a new generation of drugs that can address unmet medical needs.

In conclusion, 1-Methyl-4-(6-methylpyridin-3-yl)cyclohex-3-en-1-amine (CAS No. 2138260-02-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.